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An In-Depth Technical Guide to the Photostability and Degradation of Pigment Red 5

Introduction
Pigment Red 5 (C.I. 12490) is a synthetic organic colorant belonging to the monoazo naphthol

class of pigments.[1][2] It is characterized by its brilliant blue-red to yellowish-red shade and is

utilized across a wide range of applications, including printing inks, paints, coatings, plastics,

and cosmetics.[1][3] For researchers, scientists, and drug development professionals,

understanding the photostability and degradation pathways of Pigment Red 5 is critical. The

pigment's stability under light exposure directly influences the performance, longevity, and

aesthetic appeal of the final product. In regulated industries such as cosmetics and

pharmaceuticals, the potential for pigment degradation raises safety concerns, as degradation

products could exhibit different toxicological profiles than the parent molecule.

This technical guide provides a comprehensive overview of the chemical and physical

properties of Pigment Red 5, its known degradation mechanisms, factors influencing its

stability, and the experimental protocols used for its assessment.

Chemical and Physical Properties of Pigment Red 5
Pigment Red 5 is an anilide of beta-oxynaphthoic acid (BONA) coupled with a diazotized

aromatic amine.[4] Its chemical structure is central to its color and stability. The core of its

chromophore is the azo group (-N=N-) connected to aromatic ring systems.[5] The stability of

this pigment is not only dependent on its molecular structure but also on its solid-state

properties, such as crystal form (polymorphism) and the potential for existing in different

tautomeric forms (azo vs. hydrazone).[5][6] Denser, more stable crystal structures are preferred
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as they can enhance photostability by locking molecular fragments in place after photochemical

cleavage, allowing for potential recombination.[6]

Table 1: Physicochemical Properties of C.I. Pigment Red 5

Property Value Reference

C.I. Name Pigment Red 5 [7]

C.I. Number 12490 [7][8]

CAS Number 6410-41-9 [8][9]

Molecular Formula C₃₀H₃₁ClN₄O₇S [3][7][9]

IUPAC Name

N-(5-chloro-2,4-

dimethoxyphenyl)-4-[[5-

(diethylsulfamoyl)-2-

methoxyphenyl]diazenyl]-3-

hydroxynaphthalene-2-

carboxamide

[9]

Molecular Weight 627.11 g/mol [3][7]

Density 1.34 - 1.44 g/cm³ [3][8]

Melting Point 306 °C [3]

Water Solubility 7.8 μg/L at 23°C [3]

| Hue | Brilliant Blue-Red / Yellowish-Red |[3][8] |

Mechanisms of Photodegradation
The photodegradation of organic pigments like Pigment Red 5 is a complex process initiated

by the absorption of light, particularly high-energy ultraviolet (UV) radiation.[10][11] Red organic

pigments are known to be susceptible to UV damage because their color results from

absorbing higher-energy wavelengths (blue, green) and, consequently, UV light.[12] The

absorbed energy elevates the pigment molecule to an excited state, making it susceptible to

chemical reactions that can break its chemical bonds, leading to a loss of color.[10]
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The primary pathway for the degradation of azo pigments is the cleavage of the azo bond (-

N=N-), which constitutes the main chromophore.[13] This process is often a photo-oxidative

reaction, facilitated by the presence of oxygen and reactive oxygen species (ROS) such as

hydroxyl radicals (•OH).[10][13] The cleavage results in the formation of smaller, typically

colorless, aromatic compounds.

A hypothetical photodegradation pathway for Pigment Red 5.

Factors Influencing Photostability
The rate and extent of Pigment Red 5 degradation are influenced by a combination of intrinsic

properties and extrinsic environmental factors.

Intrinsic Factors:

Chemical Structure: The inherent stability of the azo bond and the nature of the

substituents on the aromatic rings play a crucial role.

Crystal Structure: As a solid-state pigment, its crystalline form (polymorph) significantly

affects stability. Denser, more stable polymorphs generally exhibit better lightfastness.[6]

Extrinsic Factors:

Light: The intensity and spectral distribution of the light source are primary drivers. UV

radiation is particularly damaging.[10][11]

Environment: The presence of oxygen and moisture can accelerate photo-oxidative

degradation.[10] Temperature and pH can also affect degradation kinetics, especially in

liquid or semi-solid formulations.[13]

Binder/Matrix: The medium in which the pigment is dispersed (e.g., polymer, resin,

solvent) has a profound impact. The binder can protect the pigment by acting as a UV filter

or, conversely, participate in degradation reactions.[14][15]

Additives: The inclusion of photostabilizers, such as UV absorbers (which competitively

absorb UV radiation) and Hindered Amine Light Stabilizers (HALS), can significantly

improve the photostability of the final product.[14][16]
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Key factors influencing the photostability of Pigment Red 5.

Experimental Protocols for Stability Assessment
A multi-faceted approach is required to fully characterize the photostability and degradation of

Pigment Red 5.

Lightfastness and Weathering Tests
This protocol evaluates the resistance of the pigment to fading upon light exposure.

Objective: To determine the lightfastness rating of Pigment Red 5 in a specific formulation.

Methodology (based on ISO 105-B01):

Sample Preparation: Disperse Pigment Red 5 in the desired medium (e.g., an

alkyd/melamine stoving system for coatings) at a standardized concentration. Apply the

colored film to a suitable substrate (e.g., aluminum panel).

Control: Prepare an identical sample to be stored in the dark as a reference.

Exposure: Place the test sample in a light-aging chamber equipped with a filtered xenon

arc lamp that mimics natural sunlight.[17] Control the irradiance, temperature, and

humidity according to standard conditions.
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Blue Wool Scale Reference: Co-expose a set of standardized Blue Wool fading strips

(rated 1 to 8) alongside the test sample.[11]

Evaluation: Periodically inspect the sample and compare its degree of fading to that of the

Blue Wool strips. The lightfastness rating corresponds to the Blue Wool strip that shows a

similar amount of color change.[11] Alternatively, use a spectrophotometer or colorimeter

to quantitatively measure the color difference (ΔE*) between the exposed and unexposed

samples.[17]
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Experimental workflow for lightfastness testing.

Spectroscopic Analysis for Degradation Kinetics
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Objective: To monitor the rate of pigment degradation.

Methodology (UV-Visible Spectroscopy):

Prepare a dilute solution or a thin film of the pigment in a UV-transparent medium.

Record the initial UV-Vis absorption spectrum to determine the maximum absorbance

wavelength (λmax), which corresponds to the azo chromophore.[18]

Expose the sample to a controlled UV light source.

At regular time intervals, record the UV-Vis spectrum.

The rate of degradation can be determined by plotting the decrease in absorbance at

λmax over time.[19] This data can be used to calculate degradation kinetics (e.g., pseudo-

first-order rate constant).[13]

Chromatographic Analysis of Degradation Products
Objective: To separate and identify the chemical compounds formed during degradation.

Methodology (LC-MS/MS):

Expose a concentrated solution or solid sample of Pigment Red 5 to intense UV light for

an extended period to generate a sufficient quantity of degradation products.

Extract the degradation products using a suitable solvent.

Inject the extract into a High-Performance Liquid Chromatography (HPLC) system to

separate the individual components.[20]

Couple the HPLC output to a Tandem Mass Spectrometer (MS/MS). The mass

spectrometer will ionize the separated components and fragment them, providing mass-to-

charge ratios (m/z) for both the parent ions and their fragments.

This fragmentation pattern provides structural information that can be used to identify the

degradation products.[21]
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Quantitative Stability Data
While detailed kinetic data for Pigment Red 5 is not widely published in public literature,

manufacturers provide fastness ratings that offer a reliable measure of its performance in

various systems.

Table 2: Lightfastness and Resistance Properties of C.I. Pigment Red 5

Property Rating Description Reference

Lightfastness (Full

Shade)
7-8

Scale of 1-8, where
8 is excellent.

[8]

Lightfastness (1/1 SD) 6-7 SD = Standard Depth. [3]

Lightfastness (1/25

SD)
5

Rating decreases in

lighter tints.
[3]

Heat Resistance 140 - 200 °C
Varies by formulation

and exposure time.
[7][8]

Water Resistance 5
Scale of 1-5, where 5

is excellent.
[7]

Acid Resistance 4-5
Scale of 1-5, where 5

is excellent.
[7][8][22]

Alkali Resistance 5
Scale of 1-5, where 5

is excellent.
[7][8][22]

| Oil Absorption | 40-71 ml/100g | Indicates amount of binder needed. |[3][7][8] |

Conclusion
Pigment Red 5 is a versatile colorant with good overall fastness properties, particularly in terms

of lightfastness in full shades and resistance to chemicals. However, like most organic

pigments, it is susceptible to photodegradation upon exposure to UV radiation, primarily

through the cleavage of its azo chromophore. The stability of Pigment Red 5 is not an intrinsic

constant but is heavily dependent on its solid-state properties and, most importantly, its

formulation. The choice of binder, the presence of stabilizing additives like UV absorbers and
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HALS, and the pigment's concentration all play critical roles in determining the longevity of its

color in a final product. For researchers and developers, a thorough understanding of these

factors, verified through robust experimental testing, is essential for creating durable, stable,

and safe products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.pjoes.com/pdf-140273-72110?filename=Degradation%20of%20a%20Pigment.pdf
https://www.mdpi.com/2076-3417/13/10/5967
https://pmc.ncbi.nlm.nih.gov/articles/PMC9427305/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9427305/
https://www.specialchem.com/coatings/product/basil-commodities-pigment-red-5-basil-commodities
https://www.benchchem.com/product/b1172331#photostability-and-degradation-of-pigment-red-5
https://www.benchchem.com/product/b1172331#photostability-and-degradation-of-pigment-red-5
https://www.benchchem.com/product/b1172331#photostability-and-degradation-of-pigment-red-5
https://www.benchchem.com/product/b1172331#photostability-and-degradation-of-pigment-red-5
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1172331?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172331?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

